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Compound of Interest

Compound Name: Haloxyfop-d4

Cat. No.: B150307

In-Depth Technical Guide: Haloxyfop-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Haloxyfop-d4, including its
chemical identity, and delves into the analytical methodologies and mechanisms of action of its
parent compound, haloxyfop. Given that Haloxyfop-d4 serves as a deuterated internal
standard, this guide focuses on the technical data relevant to the application of haloxyfop.

Core Chemical Identifiers

A summary of the key chemical identifiers for Haloxyfop-d4 is presented below.

Identifier Value

CAS Number 127893-34-9[1][2][3][4][5]

2-[4-[[3-chloro-5-(trifluoromethyl)-2-

IUPAC Name pyridinylJoxy]phenoxy-2,3,5,6-d4]propanoic
acid[6]

Molecular Formula C15H7D4CIF3NO4[2]

Molecular Weight 365.73 g/mol [2]

Mechanism of Action
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Haloxyfop is a selective, post-emergence herbicide that targets annual and perennial grasses
in broadleaf crops.[2] Its primary mechanism of action is the inhibition of the enzyme acetyl-
CoA carboxylase (ACCase).[2][7] This enzyme is critical for the biosynthesis of fatty acids,
which are essential components of cell membranes and energy storage.[2][4] By inhibiting
ACCase, haloxyfop disrupts lipid synthesis, leading to the cessation of growth and eventual
death of the target grass weeds.[4]

Recent studies have also explored other potential toxic mechanisms. For instance, in the crab
Chiromantes dehaani, Haloxyfop-P-methyl has been shown to induce immunotoxicity and
disorders in glucose metabolism, potentially through the activation of the Nrf2/ARE antioxidant
pathway.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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